![molecular formula C16H17BrO3 B5234190 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene](/img/structure/B5234190.png)
1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene
Overview
Description
1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene, also known as BPEEB, is a chemical compound that has been widely researched for its potential use in various scientific applications. This compound is a member of the class of compounds known as ether benzene derivatives and has been found to possess a range of interesting properties that make it a valuable tool for researchers.
Mechanism of Action
The mechanism of action of 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the development of inflammation and cancer.
Biochemical and Physiological Effects
1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene has been found to have a range of biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene in lab experiments is its ability to selectively target certain enzymes. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, one limitation of using 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene is that it can be difficult to synthesize and purify.
Future Directions
There are several future directions for research on 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene. One area of interest is in the development of new drugs based on the structure of 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene. Another area of interest is in the study of the mechanism of action of 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene and its effects on various biological processes. Finally, there is potential for the use of 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene in the development of new diagnostic tools for various diseases.
Synthesis Methods
The synthesis of 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene is a complex process that requires several steps. The first step involves the reaction of 3-bromophenol with ethylene oxide to produce 2-(3-bromophenoxy)ethanol. This intermediate is then reacted with 2-ethoxyphenol in the presence of a catalyst to produce 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene.
Scientific Research Applications
1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene has been extensively studied for its potential use in scientific research. One of the main areas of interest is in the development of new drugs. 1-[2-(3-bromophenoxy)ethoxy]-2-ethoxybenzene has been found to possess a range of interesting properties that make it a promising candidate for drug development. For example, it has been shown to have anti-inflammatory and anti-cancer properties.
properties
IUPAC Name |
1-bromo-3-[2-(2-ethoxyphenoxy)ethoxy]benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrO3/c1-2-18-15-8-3-4-9-16(15)20-11-10-19-14-7-5-6-13(17)12-14/h3-9,12H,2,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLRPHRNKNYYDJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OCCOC2=CC(=CC=C2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3-[2-(2-ethoxyphenoxy)ethoxy]benzene | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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